2-[2-(4-tert-butylphenoxy)ethyl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[2-(4-tert-butylphenoxy)ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C20H21NO3/c1-20(2,3)14-8-10-15(11-9-14)24-13-12-21-18(22)16-6-4-5-7-17(16)19(21)23/h4-11H,12-13H2,1-3H3
• InChI Key: BWSAQJBAEWCSJY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCCN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol

Description

Synthesis Analysis

The synthesis of hexahydro-1H-isoindole-1,3(2H)-dione derivatives, including compounds similar to 2-[2-(4-tert-butylphenoxy)ethyl]-1H-isoindole-1,3(2H)-dione, often starts from 3-sulfolene. These derivatives can be obtained through epoxidation followed by the opening of the epoxide with nucleophiles. Subsequent modifications lead to various derivatives, demonstrating the compound's flexibility in synthesis (Tan et al., 2016).

Molecular Structure Analysis

Studies on the molecular structure of related compounds, such as 2-(4-ethoxyphenyl)isoindoline-1,3-dione, reveal non-planar configurations and highlight the importance of X-ray crystallography in determining the compound's structure. The analysis of these structures is crucial for understanding the compound's reactivity and properties (Duru et al., 2018).

Chemical Reactions and Properties

Isoindole-1,3(2H)-dione derivatives undergo various chemical reactions, including cycloadditions and substitutions, which alter their chemical properties. For example, the introduction of tert-butyldiphenylsilyl ether and azido groups significantly impacts the compound's reactivity and potential applications (Tan et al., 2020).